Cas no 2229624-35-3 (1-chloro-4-cyclopropylpentan-2-ol)

• Product Name: 1-chloro-4-cyclopropylpentan-2-ol
• CAS No: 2229624-35-3
• MF: C₈H₁₅ClO
• MW: 162.657101869583
• CID: 5976407
• PubChem ID: 165742755
• Update Time: 2025-10-29

1-chloro-4-cyclopropylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-cyclopropylpentan-2-ol
• 2229624-35-3
• EN300-1995182

• Inchi： 1S/C8H15ClO/c1-6(7-2-3-7)4-8(10)5-9/h6-8,10H,2-5H2,1H3
• InChI Key： RPLMRMMFDUYQMF-UHFFFAOYSA-N
• SMILES： ClCC(CC(C)C1CC1)O

Computed Properties

• Exact Mass: 162.0811428g/mol
• Monoisotopic Mass: 162.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-chloro-4-cyclopropylpentan-2-ol

Exploring 1-chloro-4-cyclopropylpentan-2-ol (CAS 2229624-35-3): Properties, Applications, and Industry Insights

The compound 1-chloro-4-cyclopropylpentan-2-ol (CAS 2229624-35-3) is a specialized organic molecule that has garnered attention in pharmaceutical and fine chemical research. Its unique structure, featuring a cyclopropyl group and a chloro substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 1-chloro-4-cyclopropylpentan-2-ol" or "CAS 2229624-35-3 applications", reflecting its growing relevance in drug development and material science.

One of the key attributes of 1-chloro-4-cyclopropylpentan-2-ol is its role as a building block in the creation of complex molecules. The presence of both a hydroxyl and a chlorine functional group allows for diverse chemical modifications, enabling the synthesis of derivatives with potential biological activity. Recent studies highlight its utility in designing small-molecule inhibitors and chiral auxiliaries, aligning with the current trend toward precision medicine and targeted therapies.

From an industrial perspective, the demand for high-purity 1-chloro-4-cyclopropylpentan-2-ol has risen due to its applications in asymmetric synthesis and catalysis. Companies specializing in custom synthesis often list this compound in their portfolios, catering to clients seeking tailored chemical solutions. Environmental considerations also play a role, as greener synthetic routes for such intermediates are increasingly explored—a topic frequently queried in sustainability-focused research forums.

Analytical characterization of CAS 2229624-35-3 involves advanced techniques like NMR spectroscopy and mass spectrometry, ensuring compliance with regulatory standards. Quality control is critical, particularly when the compound is used in pharmaceutical intermediates or agrochemical formulations. Discussions on platforms like ResearchGate often revolve around optimizing its purification methods or scaling up production, reflecting practical challenges in its commercialization.

Looking ahead, the versatility of 1-chloro-4-cyclopropylpentan-2-ol positions it as a candidate for emerging fields such as bioconjugation and prodrug design. Its compatibility with click chemistry protocols further expands its utility, addressing the need for modular and efficient synthetic strategies. As AI-driven drug discovery accelerates, compounds like this—with well-documented structure-activity relationships (SAR)—are likely to see increased adoption in high-throughput screening pipelines.

In summary, 1-chloro-4-cyclopropylpentan-2-ol (CAS 2229624-35-3) exemplifies the intersection of innovation and practicality in modern chemistry. Whether as a tool for academic research or a component in industrial processes, its multifaceted applications continue to inspire both curiosity and commercial interest.